Cas no 2645413-50-7 (2-(methyl-d3)pyridin-3,5,6-d3-4-ol)

• Product Name: 2-(methyl-d3)pyridin-3,5,6-d3-4-ol
• CAS No: 2645413-50-7
• MF: C₆H₇NO
• MW: 115.162851572037
• CID: 6825861
• PubChem ID: 172402121
• Update Time: 2025-02-26

2-(methyl-d3)pyridin-3,5,6-d3-4-ol Chemical and Physical Properties

Names and Identifiers

• CS-24016
• 2-(methyl-d3)pyridin-3,5,6-d3-4-ol
• 2645413-50-7

• Inchi： 1S/C6H7NO/c1-5-4-6(8)2-3-7-5/h2-4H,1H3,(H,7,8)/i1D3,2D,3D,4D
• InChI Key： KZDSIZCJICMHJW-RLTMCGQMSA-N
• SMILES： OC1C([2H])=C([2H])N=C(C([2H])([2H])[2H])C=1[2H]

Computed Properties

• Exact Mass: 115.090424322Da
• Monoisotopic Mass: 115.090424322Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų